Cas no 332143-76-7 (4-((sec-Butylthio)methyl)-5-methylfuran-2-carboxylic acid)

• Product Name: 4-((sec-Butylthio)methyl)-5-methylfuran-2-carboxylic acid
• CAS No: 332143-76-7
• MF: C₁₁H₁₆O₃S
• MW: 228.307942390442
• CID: 3070487
• PubChem ID: 3127052
• Update Time: 2025-06-08

4-((sec-Butylthio)methyl)-5-methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-((sec-Butylthio)methyl)-5-methylfuran-2-carboxylic acid
• 5-methyl-4-[(sec-butylsulfanyl)methyl]furan-2-carboxylic acid
• HMS1375I05
• SR-01000512988
• 332143-76-7
• 4-[(butan-2-ylsulfanyl)methyl]-5-methylfuran-2-carboxylic acid
• Oprea1_469371
• 4-((sec-Butylthio)methyl)-5-methylfuran-2-carboxylicacid
• 4-(sec-butylthiomethyl)-5-methylfuran-2-carboxylic acid
• ChemDiv2_002293
• STK672200
• 4-(butan-2-ylsulfanylmethyl)-5-methylfuran-2-carboxylic acid
• CS-0323518
• AKOS017467077
• 4-[(SEC-BUTYLSULFANYL)METHYL]-5-METHYL-2-FUROIC ACID
• AKOS000641005
• AG-205/09949026
• SR-01000512988-1
• Oprea1_472959

• Inchi： 1S/C11H16O3S/c1-4-7(2)15-6-9-5-10(11(12)13)14-8(9)3/h5,7H,4,6H2,1-3H3,(H,12,13)
• InChI Key： BLQZTMZQZKDDTO-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C(=O)O)OC=1C)C(C)CC

Computed Properties

• Exact Mass: 228.08201554Da
• Monoisotopic Mass: 228.08201554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.7Ų

4-((sec-Butylthio)methyl)-5-methylfuran-2-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-((sec-Butylthio)methyl)-5-methylfuran-2-carboxylic acid

Introduction to 4-((sec-Butylthio)methyl)-5-methylfuran-2-carboxylic acid (CAS No. 332143-76-7)

4-((sec-Butylthio)methyl)-5-methylfuran-2-carboxylic acid, identified by the chemical abstracts service number 332143-76-7, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in the synthesis of bioactive molecules and its role as an intermediate in various chemical transformations. The presence of both a furan ring and a sec-butylthio substituent makes this compound a versatile scaffold for further functionalization, which is highly valued in medicinal chemistry.

The furan core in 4-((sec-Butylthio)methyl)-5-methylfuran-2-carboxylic acid is a heterocyclic aromatic ring that has been extensively studied for its pharmacological properties. Furan derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antioxidant effects. The sec-butylthio group, on the other hand, introduces a sulfur atom into the molecule, which can enhance its interactions with biological targets by participating in hydrogen bonding or metal coordination. This dual functionality makes the compound an attractive candidate for drug discovery and development.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from natural product-inspired scaffolds. 4-((sec-Butylthio)methyl)-5-methylfuran-2-carboxylic acid fits well within this paradigm, as it combines elements that are commonly found in bioactive natural products. For instance, the furan ring is a motif frequently encountered in compounds isolated from plants and microorganisms, while the sec-butylthio group can mimic certain pharmacophoric features of known bioactive molecules. This structural combination suggests that derivatives of this compound may exhibit promising biological activities.

One of the most compelling aspects of 4-((sec-Butylthio)methyl)-5-methylfuran-2-carboxylic acid is its potential as a building block for more complex molecules. The carboxylic acid moiety at the 2-position of the furan ring provides a site for further derivatization, allowing chemists to introduce additional functional groups and tailor the properties of the resulting compounds. This flexibility is particularly valuable in drug discovery, where precise control over molecular structure is essential for optimizing potency and selectivity. Moreover, the presence of both electron-withdrawing and electron-donating groups in the molecule can influence its electronic properties, making it suitable for applications in catalysis and material science.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of compounds like 4-((sec-Butylthio)methyl)-5-methylfuran-2-carboxylic acid. Techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have made it possible to construct complex molecular frameworks with high precision. These methods have not only improved the accessibility of this compound but also opened up new avenues for its application in pharmaceutical research. For example, palladium-catalyzed coupling reactions can be used to introduce diverse substituents at various positions of the furan ring, leading to a library of derivatives with tailored biological properties.

The pharmacological potential of 4-((sec-Butylthio)methyl)-5-methylfuran-2-carboxylic acid has been explored in several preclinical studies. Researchers have investigated its effects on various biological pathways, including those involved in inflammation and pain perception. Initial findings suggest that derivatives of this compound may exhibit anti-inflammatory properties by modulating key signaling pathways such as NF-kB and MAPK. Additionally, the sec-butylthio group has been shown to enhance binding affinity to certain protein targets, which could lead to the development of novel therapeutic agents with improved efficacy.

In conclusion, 4-((sec-Butylthio)methyl)-5-methylfuran-2-carboxylic acid (CAS No. 332143-76-7) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features, combined with its potential as a scaffold for bioactive molecules, make it an attractive compound for drug discovery efforts. As synthetic methodologies continue to evolve, it is likely that more derivatives will be synthesized and evaluated for their pharmacological properties. The continued exploration of this compound will contribute valuable insights into the development of new therapeutic agents.